Cas no 897375-22-3 (Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate)

Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate structure
897375-22-3 structure
Product Name:Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
CAS No:897375-22-3
MF:C10H13ClN2O2
MW:228.675421476364
CID:2118554
Update Time:2023-08-04

Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2-(1,1-dimethylethyl)-5-Pyrimidinecarboxylic acid methyl ester
    • methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
    • APURDRCSFCEZAJ-UHFFFAOYSA-N
    • methyl 2-t-butyl-4-chloropyrimidine-5-carboxylate
    • Methyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
    • Inchi: 1S/C10H13ClN2O2/c1-10(2,3)9-12-5-6(7(11)13-9)8(14)15-4/h5H,1-4H3
    • InChI Key: APURDRCSFCEZAJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)OC)C=NC(C(C)(C)C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Topological Polar Surface Area: 52.1
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